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tBuBrettPhos Pd G3 synthesis preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: tBuBrettPhos Pd G3

CAS No.: 1536473-72-9

Cat. No.: S820276

tBuBrettPhos Pd G3 Precatatyst Overview

tBuBrettPhos Pd G3 is a third-generation Buchwald palladacycle precatalyst. Its key features and

specifications are summarized in the table below for quick reference.

Property Specification

CAS Number 1536473-72-9 [1] [2] [3]

Molecular Formula CaaHe2NOsPPdS [1]

Molecular Weight 854.43 g/mol [1]

Palladium Content 12.46% [1]

Form Solid [3]

Appearance Brown-green solid [2]

Melting Point 119-131 °C [2] [3]

Storage Under inert gas (nitrogen or Argon) at 2-8°C [2]
Assay ~96% [3]
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Property Specification

Key Feature Air, moisture, and thermally stable for convenient handling [4] [2]

Activation Mechanism and Key Characteristics

The value of G3 precatalysts lies in their designed activation pathway, which quantitatively generates the

active LPd(0) species in situ [4]. The diagram below illustrates this process for tBuBrettPhos Pd G3.

tBuBrettPhos Pd G3 Base-Induced Active LPd(0) Species
(Pd(IT) Palladacycle) Reductive Elimination + Methanesulfonate + N-Methylcarbazole

Figure: Activation pathway of tBuBrettPhos Pd G3 to form the active catalyst.

Click to download full resolution via product page

Key advantages of this generation of precatalysts include [4]:

Rapid activation under mild conditions.

Compatibility with a wider range of ligands, including extremely bulky ones like tBuBrettPhos.
Greater stability in solution compared to earlier generations (G1 and G2).

The G4 variant further improves upon G3 by generating less intrusive N-methylcarbazole as a by-
product [4].

Catalytic Applications and Protocols

tBuBrettPhos Pd G3 is a highly versatile precatalyst that facilitates various carbon-heteroatom bond-

forming reactions. The following table summarizes key methodologies from recent literature.

Application Substrates Key Conditions / Notes Citation
C-O Cross- (Hetero)aryl bromides & 1 mol% cat., Cs2COs, Toluene, 100°C, [5]
Coupling fluorinated alcohols (e.g., TFE)  1-2h; Excellent for electron-rich/ poor

arenes. [5]
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Application

C-S Cross-
Coupling

C-N Cross-
Coupling

Hydroxylation

Substrates

Aryl halides & thioacetates
Aryl halides/triflates & primary
amides, amidines, amino acid

esters

Aryl & heteroaryl halides

Key Conditions / Notes

Citation

Unique effectiveness for this reaction; [6]
mild conditions for thiomethylation. [6]

High efficiency for hindered [2] [3]
substrates; minimal racemization with

amino acid esters. [2] [3]

Uses benzaldoxime as a hydroxide [2] [3]
surrogate to form phenols. [2] [3]

Detailed Protocol: C—O Cross-Coupling with Fluorinated Alcohols [5] This protocol is adapted for

potentially short reaction times, making it suitable for applications like radio-labeling with 8F.

¢ Reaction Setup: In a suitable reaction vessel, combine the (hetero)aryl bromide (1.0 equiv.), 2,2,2-
trifluoroethanol (TFE, 2.0 equiv.), and Cs2COs (2.0 equiv.) in anhydrous toluene.

e Catalyst Addition: Add tBuBrettPhos Pd G3 (1 mol%) to the mixture.

¢ Reaction Execution: Heat the reaction mixture at 100°C for 1 to 2 hours with stirring. Monitor
reaction progress by TLC or LC-MS.

e Work-up and Purification: After completion, cool the reaction mixture to room temperature. The

product can be isolated by standard work-up procedures (e.g., dilution with water and extraction with
an organic solvent) and purified by flash column chromatography.

Practical Sourcing Information

For laboratory use, tBuBrettPhos Pd G3 is commercially available from major chemical suppliers. The

table below provides representative packaging and pricing for your planning.

Supplier Product Number Packaging Price (Approx.)
Sigma-Aldrich [2] 745979 100 mg $77.37
Sigma-Aldrich [2] 745979 19 $352
Scientific Labs [3] 745979-2G 29 £667.00
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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